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For Immediate Release

New analyses of multiple clinical trials reveal that Topiroxostat, a selective xanthine
oxidoreductase inhibitor, is significantly more effective than a placebo in lowering serum uric
acid levels in patients with hyperuricemia, with or without gout. These findings position
Topiroxostat as a promising therapeutic option for managing conditions associated with
elevated uric acid.

A series of randomized, double-blind, placebo-controlled studies have consistently
demonstrated a dose-dependent reduction in serum uric acid levels with Topiroxostat
treatment.[1][2] In a phase 2a exploratory study, Japanese male patients with hyperuricemia,
with or without gout, who received Topiroxostat at dosages ranging from 40 mg to 120 mg per
day showed a statistically significant decrease in serum urate levels compared to the placebo
group.[1] Specifically, the 120 mg group experienced a mean percent change in serum urate
level of -30.8% from baseline, while the placebo group saw an increase of 1.6%.[1]

Further supporting these findings, a 16-week, phase 2b clinical trial confirmed a dose-response
relationship for Topiroxostat at 120 mg and 160 mg per day.[2] The 160 mg/day group
achieved a notable -44.8% reduction in serum urate levels.[2] Similarly, the UPWARD study, a
28-week trial focusing on patients with diabetic nephropathy and hyperuricemia, found a
significant difference in the change in serum uric acid levels between the Topiroxostat and
placebo groups (-2.94 mg/dL vs. -0.20 mg/dL, respectively).[3]
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Mechanism of Action

Topiroxostat functions by selectively inhibiting xanthine oxidase, a crucial enzyme in purine
metabolism.[4][5] This enzyme catalyzes the oxidation of hypoxanthine to xanthine and then to
uric acid.[5] By blocking this pathway, Topiroxostat effectively curtails the production of uric

acid, leading to lower concentrations in the blood.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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